Cas no 1797915-88-8 (2-[3-(Ethanesulfonyl)phenyl]-1-[4-(prop-2-yn-1-yl)piperazin-1-yl]ethan-1-one)

• Product Name: 2-[3-(Ethanesulfonyl)phenyl]-1-[4-(prop-2-yn-1-yl)piperazin-1-yl]ethan-1-one
• CAS No: 1797915-88-8
• MF: C₁₇H₂₂N₂O₃S
• MW: 334.433183193207
• CID: 5926578
• PubChem ID: 75507598
• Update Time: 2025-06-07

2-[3-(Ethanesulfonyl)phenyl]-1-[4-(prop-2-yn-1-yl)piperazin-1-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-6588330
• 2-[3-(ethanesulfonyl)phenyl]-1-[4-(prop-2-yn-1-yl)piperazin-1-yl]ethan-1-one
• AKOS033545613
• 1797915-88-8
• 2-[3-(Ethanesulfonyl)phenyl]-1-[4-(prop-2-yn-1-yl)piperazin-1-yl]ethan-1-one

• Inchi： 1S/C17H22N2O3S/c1-3-8-18-9-11-19(12-10-18)17(20)14-15-6-5-7-16(13-15)23(21,22)4-2/h1,5-7,13H,4,8-12,14H2,2H3
• InChI Key： GJTWGSSVNVQLPH-UHFFFAOYSA-N
• SMILES： S(CC)(C1C=CC=C(C=1)CC(N1CCN(CC#C)CC1)=O)(=O)=O

Computed Properties

• Exact Mass: 334.13511374g/mol
• Monoisotopic Mass: 334.13511374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 66.1Ų

Additional information on 2-[3-(Ethanesulfonyl)phenyl]-1-[4-(prop-2-yn-1-yl)piperazin-1-yl]ethan-1-one

Introduction to 2-[3-(Ethanesulfonyl)phenyl]-1-[4-(prop-2-yn-1-yl)piperazin-1-yl]ethan-1-one (CAS No. 1797915-88-8)

The compound 2-[3-(Ethanesulfonyl)phenyl]-1-[4-(prop-2-yn-1-yl)piperazin-1-yl]ethan-1-one (CAS No. 1797915-88-8) represents a significant advancement in the field of pharmaceutical chemistry, particularly in the design of novel bioactive molecules. This compound, characterized by its intricate structural framework, has garnered considerable attention due to its potential therapeutic applications and its alignment with contemporary drug discovery trends.

At the core of this compound's structure lies a synergistic combination of pharmacophoric elements that are widely recognized for their biological activity. The presence of a piperazine moiety at the C4 position and an ethanesulfonyl group at the C3 position of the phenyl ring introduces unique electronic and steric properties that can modulate receptor interactions. Specifically, the piperazine ring is a common pharmacophore in medicinal chemistry, known for its ability to interact with various biological targets, including neurotransmitter receptors and ion channels. The ethanesulfonyl group, on the other hand, contributes to the compound's solubility and binding affinity, enhancing its pharmacokinetic profile.

The terminal prop-2-ynyl (acetylene) substituent further enhances the compound's versatility by introducing a reactive site for further derivatization. This functional group can participate in various chemical reactions, such as Sonogashira coupling, allowing for the facile introduction of additional pharmacophores or tags for diagnostic or therapeutic purposes. The overall structural motif of this compound is reminiscent of molecules that have shown promise in preclinical studies as modulators of central nervous system (CNS) disorders, pain management, and inflammatory responses.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies suggest that the piperazine ring can effectively engage with transmembrane domains of G-protein coupled receptors (GPCRs), which are critical targets in many therapeutic areas. Additionally, the ethanesulfonyl group may interact with hydrophobic pockets within these receptors, optimizing binding affinity. These insights have been instrumental in guiding synthetic strategies aimed at improving potency and selectivity.

In vitro studies have begun to elucidate the biological activity of this compound. Initial assays indicate that it exhibits moderate affinity for certain CNS-related receptors, potentially making it a viable candidate for treating conditions such as anxiety and depression. Furthermore, its interaction with inflammatory pathways has been preliminarily explored, suggesting a possible role in modulating immune responses. These findings align with current trends in drug development, where multi-target engagement is increasingly recognized as a strategy for achieving synergistic therapeutic effects.

The synthesis of this compound presents unique challenges due to its complex architecture. Traditional organic synthesis techniques have been employed to construct the key functional groups, including the introduction of the prop-2-ynyl moiety via cross-coupling reactions. Advances in synthetic methodologies have allowed for more efficient and scalable production processes, reducing costs and improving yields. For instance, palladium-catalyzed Sonogashira couplings have proven particularly effective in forming the acetylene linkage without compromising regioselectivity.

As research progresses, the potential applications of 2-[3-(Ethanesulfonyl)phenyl]-1-[4-(prop-2-yn-1-yl)piperazin-1-yl]ethan-1-one are likely to expand beyond initial preclinical findings. The modular nature of its structure allows for easy modification at multiple sites, enabling researchers to tailor its properties for specific therapeutic needs. Collaborative efforts between synthetic chemists and biologists are essential to fully exploit its potential and translate these findings into clinical applications.

The integration of machine learning and artificial intelligence into drug discovery has also accelerated the exploration of this compound's properties. Predictive models can now rapidly assess its pharmacokinetic parameters and toxicity profiles, streamlining the process of identifying promising candidates for further development. This interdisciplinary approach underscores the importance of leveraging cutting-edge technologies to accelerate innovation in pharmaceutical research.

In conclusion,2-[3-(Ethanesulfonyl)phenyl]-1-[4-(prop-2-yn-1-yl)piperazin-1-yl]ethan-1-one represents a compelling example of how structural complexity can be harnessed to develop novel bioactive molecules with significant therapeutic potential. Its unique combination of pharmacophores and reactive sites makes it a versatile scaffold for further exploration in medicinal chemistry. As research continues to uncover new insights into its biological activity and synthetic feasibility,this compound is poised to make meaningful contributions to future therapeutics.